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Compound of Interest

4-Formyl-1-methylpyridinium
Compound Name:

benzenesulfonate
CAS No.: 82228-89-5
Cat. No.: B1352938

Get Quote

Technical Support Center: 4-FMPBS
Introduction

Welcome to the technical support center for 4-FMPBS. This resource is designed to provide
researchers, scientists, and drug development professionals with comprehensive
troubleshooting guides and frequently asked questions regarding the use of this compound in
experimental settings. Our goal is to help you anticipate and address common challenges,
ensuring the accuracy and reproducibility of your results.

Clarification Required: Identity of "4-FMPBS"

Before proceeding to detailed technical information, it is crucial to clarify the precise chemical
identity of "4-FMPBS." Initial searches for this acronym have not yielded a definitive match for a
single, widely recognized chemical compound. This ambiguity may arise from a number of
factors, including the use of a non-standard abbreviation, an internal laboratory code, or a
potential misspelling.
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Based on our preliminary research, "4-FMPBS" could potentially refer to several different
compounds, each with distinct chemical properties and, therefore, different side reactions and
byproducts. The most plausible candidates include:

e 4-Formylphenylboronic acid (4-FPBA): A bifunctional molecule commonly used in organic
synthesis.

» Perfluorobutanesulfonic acid (PFBS): A surfactant with various industrial and research
applications.

o A derivative of 4-Formylbenzoate.
e Aderivative of 1,2,4,5-Tetrakis(4-formylphenyl)benzene.

To provide you with accurate and relevant technical support, we kindly request that you provide
the full chemical name or the Chemical Abstracts Service (CAS) number for the compound you
are working with.

Once the specific identity of "4-FMPBS" is confirmed, this support center will be updated with
detailed information on its common side reactions, byproducts, and troubleshooting protocols.
The planned content will include:

o Frequently Asked Questions (FAQs): Addressing common issues encountered during
synthesis, purification, and application.

e Troubleshooting Guides: Step-by-step solutions to specific experimental problems.

o Data Tables: Summarizing quantitative data on reaction yields, impurity profiles, and stability
under various conditions.

o Experimental Protocols: Detailed methodologies for key procedures.

» Visual Diagrams: Signaling pathways, experimental workflows, and logical relationships
illustrated using Graphviz.

We are committed to providing you with the highest quality technical support. Your clarification
will enable us to deliver the precise information you need for your research. Thank you for your
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understanding.

» To cite this document: BenchChem. [Common side reactions and byproducts when using 4-
FMPBS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352938/docs#common-side-reactions-and-
byproducts-when-using-4-fmpbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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